Cas no 1447827-78-2 (2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine)

• Product Name: 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine
• CAS No: 1447827-78-2
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 5059569
• Update Time: 2025-06-14

2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine

• Inchi： 1S/C12H10N2S/c1-2-4-9(5-3-1)12-13-6-10-7-15-8-11(10)14-12/h1-6H,7-8H2
• InChI Key： PRHIGTCGQRWNJT-UHFFFAOYSA-N
• SMILES： S1CC2=C(C=NC(C3C=CC=CC=3)=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 1.9
• Topological Polar Surface Area: 51.1

Additional information on 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine

Exploring the Potential of 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine (CAS No. 1447827-78-2) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine (CAS No. 1447827-78-2) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thieno[3,4-d]pyrimidine core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents targeting a range of diseases.

The growing demand for innovative small-molecule drugs has placed compounds like 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine at the forefront of medicinal chemistry. Recent studies have explored its potential as a scaffold for kinase inhibitors, a class of drugs that has revolutionized cancer treatment. The phenyl and dihydrothieno moieties in its structure provide excellent opportunities for structure-activity relationship (SAR) studies, making it a valuable tool for researchers investigating new treatment modalities.

One of the most searched questions in pharmaceutical forums concerns "novel heterocyclic compounds for drug development," and 1447827-78-2 fits perfectly into this category. Its pyrimidine core is particularly noteworthy, as this structural motif appears in numerous FDA-approved drugs. The combination with the thieno ring system creates a unique pharmacophore that may offer improved bioavailability and target specificity compared to traditional pyrimidine derivatives.

In the context of current research trends focusing on personalized medicine, 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine presents exciting possibilities. Its molecular framework allows for the incorporation of various substituents, enabling the fine-tuning of pharmacological properties. This adaptability makes it particularly relevant for addressing the growing need for targeted therapies with reduced side effects - a major concern among healthcare professionals and patients alike.

The synthesis and characterization of CAS 1447827-78-2 have been subjects of several recent publications, reflecting the scientific community's growing interest. Advanced computational chemistry methods, including molecular docking studies, have been employed to predict its interactions with various biological targets. These in silico approaches, combined with traditional laboratory techniques, are accelerating the understanding of this compound's potential applications.

From a commercial perspective, the availability of 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine as a research chemical has increased significantly in recent years. Pharmaceutical companies and academic institutions are actively sourcing this compound for their drug discovery programs. The growing body of literature surrounding its derivatives suggests that we may see clinical applications emerging in the coming years, particularly in areas such as oncology and inflammatory diseases.

Quality control and analytical characterization of 1447827-78-2 remain critical topics in research discussions. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely used to verify the purity and structural integrity of this compound. These analytical challenges represent another area where researchers frequently seek information, making comprehensive data on this compound particularly valuable to the scientific community.

The environmental and safety profile of 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine has also been a subject of investigation. While current research indicates favorable characteristics for laboratory use, ongoing studies continue to evaluate its stability and degradation pathways. This information is crucial for researchers considering its use in long-term studies or potential pharmaceutical formulations.

Looking to the future, the patent landscape surrounding thieno[3,4-d]pyrimidine derivatives is becoming increasingly active. Several pharmaceutical companies have filed patents covering various derivatives of this core structure, indicating the commercial potential seen in this chemical class. This patent activity often serves as a bellwether for upcoming therapeutic developments, making CAS 1447827-78-2 a compound worth watching in the coming years.

For researchers entering the field of medicinal chemistry, understanding the properties and potential of 2-Phenyl-5,7-dihydrothieno[3,4-d]pyrimidine provides valuable insights into current drug discovery paradigms. Its combination of synthetic accessibility and biological relevance makes it an excellent case study for students and professionals alike, bridging the gap between academic research and industrial application.